Cas no 53588-06-0 (1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-)

• Product Name: 1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-
• CAS No: 53588-06-0
• MF: C₁₄H₁₂Cl₂
• MW: 251.151082038879
• CID: 356916
• PubChem ID: 20348760
• Update Time: 2025-04-19

1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-chloro-4'-(1-chloroethyl)-
• 1-chloro-2-[4-(1-chloroethyl)phenyl]benzene
• SCHEMBL11446125
• QJCZAGAGPGJJBF-UHFFFAOYSA-N
• 2-Chloro-4'-(1-chloroethyl)-1,1'-biphenyl
• 1-(2'-chloro-4-biphenylyl)-1-chloro-ethane
• DTXSID80605794
• 53588-06-0

• Inchi： 1S/C14H12Cl2/c1-10(15)11-6-8-12(9-7-11)13-4-2-3-5-14(13)16/h2-10H,1H3
• InChI Key： QJCZAGAGPGJJBF-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(=CC=1)C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 250.03176
• Monoisotopic Mass: 250.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0